Cas no 88332-11-0 (1H-Isoindole-1,3(2H)-dione, 2-(3-aminobutyl)-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 2-(3-aminobutyl)-
• CAS No: 88332-11-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 636863
• PubChem ID: 60748053

1H-Isoindole-1,3(2H)-dione, 2-(3-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(3-aminobutyl)-
• 2-(3-aminobutyl)isoindole-1,3-dione
• DTXSID50733997
• 88332-11-0
• 2-(3-Aminobutyl)-1H-isoindole-1,3(2H)-dione
• SCHEMBL22559317

• Inchi： InChI=1S/C12H14N2O2/c1-8(13)6-7-14-11(15)9-4-2-3-5-10(9)12(14)16/h2-5,8H,6-7,13H2,1H3
• InChI Key： DZAIUOKVOOHPGY-UHFFFAOYSA-N
• SMILES： CC(CCN1C(=O)C2=CC=CC=C2C1=O)N

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.4Ų